![molecular formula C15H24N2O2S B2389161 N-((1-methylpiperidin-4-yl)methyl)-1-(m-tolyl)methanesulfonamide CAS No. 953207-48-2](/img/structure/B2389161.png)
N-((1-methylpiperidin-4-yl)methyl)-1-(m-tolyl)methanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1-methylpiperidin-4-yl)methyl)-1-(m-tolyl)methanesulfonamide, also known as SMM-189, is a chemical compound that has been extensively studied for its potential therapeutic applications. SMM-189 belongs to the class of sulfonamide compounds and has been shown to possess potent anti-inflammatory properties. In
Scientific Research Applications
Structural Studies and Supramolecular Assembly
Structural studies of nimesulide derivatives, including sulfonamide compounds, have been conducted to understand the effect of substitution on their supramolecular assembly. These studies involve X-ray powder diffraction to determine crystal structures and analyze intermolecular interactions through Hirshfeld surface analyses. Such research provides insights into the molecular geometries and the nature of hydrogen bonding and π-interactions, which are crucial for designing drugs with improved efficacy and reduced side effects (Dey et al., 2015).
Catalysis and Green Chemistry
The development of bio-renewable protic ionic liquids from sulfonamide compounds showcases their application in green chemistry. For instance, nicotinum methane sulfonate, derived from nicotine and methane sulfonic acid, acts as a bifunctional catalyst in the synthesis of pyridines. This highlights the potential of sulfonamide derivatives in catalyzing organic reactions efficiently and sustainably (Tamaddon & Azadi, 2018).
Antibacterial Activity
Sulfonamide derivatives have been synthesized and evaluated for their antibacterial activity. This research area explores the potential of sulfonamide compounds in combating bacterial infections by studying their effectiveness against various bacteria. Such studies are fundamental in the ongoing search for new antibiotics to address drug-resistant bacterial strains (Özdemir et al., 2009).
Computational Studies and Molecular Conformation
Computational studies using DFT calculations on sulfonamide derivatives help in understanding their molecular conformation, NMR chemical shifts, and vibrational transitions. This research is crucial for the design and development of compounds with specific properties and functions, aiding in the rational design of drugs and materials (Karabacak et al., 2010).
properties
IUPAC Name |
1-(3-methylphenyl)-N-[(1-methylpiperidin-4-yl)methyl]methanesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O2S/c1-13-4-3-5-15(10-13)12-20(18,19)16-11-14-6-8-17(2)9-7-14/h3-5,10,14,16H,6-9,11-12H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFWHMGOSOAHSPF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CS(=O)(=O)NCC2CCN(CC2)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-methylphenyl)-N-[(1-methylpiperidin-4-yl)methyl]methanesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.